Cas no 2680674-43-3 (5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680674-43-3
• MF: C₈H₄F₄N₂O₃
• MW: 252.122575759888
• CID: 5646666
• PubChem ID: 165913179
• Update Time: 2025-10-28

5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680674-43-3
• EN300-28279023
• 5-fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F4N2O3/c9-4-1-3(6(15)16)2-13-5(4)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： BBDZNDNZIHARQV-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CN=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 252.01580464g/mol
• Monoisotopic Mass: 252.01580464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic Acid: A Comprehensive Overview

5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680674-43-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetamido and carboxylic acid functional groups, serves as a versatile building block in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid features a pyridine core substituted with fluorine at the 5-position and a trifluoroacetamido group at the 6-position. The presence of the carboxylic acid moiety at the 3-position enhances its reactivity, making it an excellent candidate for coupling reactions in medicinal chemistry. Recent studies highlight its utility in creating novel heterocyclic compounds with potential biological activities.

In pharmaceutical applications, 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid is often employed as an intermediate in the synthesis of targeted therapies. Its fluorine atoms contribute to improved metabolic stability and bioavailability, addressing one of the key challenges in modern drug development. The compound's ability to modulate enzyme activity has sparked interest in its use for treating inflammatory and oncological conditions.

The agrochemical industry has also recognized the value of 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid derivatives. These compounds demonstrate promising herbicidal and fungicidal properties, aligning with the growing demand for environmentally friendly crop protection solutions. Researchers are investigating their mode of action to develop next-generation pesticides with reduced environmental impact.

From a synthetic chemistry perspective, the preparation of 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid typically involves multi-step processes starting from commercially available pyridine precursors. Recent advancements in flow chemistry have improved the yield and purity of this compound, making it more accessible for research purposes. The development of green chemistry protocols for its synthesis remains an active area of investigation.

Analytical characterization of 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's structural integrity and purity, which are critical for its application in sensitive biological studies. The distinctive 19F NMR signature of this molecule provides valuable information about its electronic environment and potential interactions.

The stability profile of 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid under various conditions has been extensively studied. Researchers have found that proper storage in anhydrous environments at controlled temperatures maintains its chemical integrity over extended periods. This stability makes it particularly valuable for long-term research projects and industrial applications.

Recent patent literature reveals growing intellectual property activity surrounding 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid derivatives. Pharmaceutical companies are actively protecting novel synthetic routes and therapeutic applications, indicating the compound's commercial potential. The global market for such fluorinated pyridine derivatives is projected to expand significantly in the coming years.

Environmental considerations regarding 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid have prompted studies on its biodegradation pathways. While the compound shows moderate persistence in aqueous systems, advanced oxidation processes have demonstrated effectiveness in its remediation. These findings support the development of sustainable handling protocols for research and industrial use.

Safety assessments of 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid indicate that standard laboratory precautions are sufficient for its handling. Material safety data sheets recommend proper personal protective equipment when working with this compound, particularly to avoid inhalation or skin contact. These precautions align with general chemical safety best practices.

The future research directions for 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid include exploring its potential in materials science applications. Preliminary studies suggest that its derivatives could serve as building blocks for functional materials with unique electronic properties. This expansion beyond life sciences applications demonstrates the compound's versatility.

Academic and industrial collaborations are accelerating the development of novel applications for 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid. The compound's unique structural features continue to inspire innovative research across multiple disciplines, from medicinal chemistry to materials engineering. This interdisciplinary interest underscores its importance as a specialty chemical.

For researchers seeking high-quality 5-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid, several specialty chemical suppliers offer the compound in various quantities and purity grades. The availability of custom synthesis services has further facilitated access to this valuable building block for diverse research applications.